Cas no 118619-24-2 (1-oxidopyridin-1-ium-4-carbonitrile,perchloric acid)

• Product Name: 1-oxidopyridin-1-ium-4-carbonitrile,perchloric acid
• CAS No: 118619-24-2
• MF: C₆H₅ClN₂O₅
• MW: 220.56730055809
• CID: 2615856
• PubChem ID: 71339536
• Update Time: 2025-04-21

1-oxidopyridin-1-ium-4-carbonitrile,perchloric acid Chemical and Physical Properties

Names and Identifiers

• 1-oxidopyridin-1-ium-4-carbonitrile,perchloric acid
• Perchloric acid--1-oxo-1lambda~5~-pyridine-4-carbonitrile (1/1)
• DTXSID10766948
• 118619-24-2

• Inchi： 1S/C6H4N2O.ClHO4/c7-5-6-1-3-8(9)4-2-6;2-1(3,4)5/h1-4H;2H
• InChI Key： OXWWUIYITYTVKX-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.[O-][N+]1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 219.9886990Da
• Monoisotopic Mass: 219.9886990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų